(4E)-4-{3-bromo-4-[3-(4-chlorophenoxy)propoxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione
(4E)-4-{3-bromo-4-[3-(4-chlorophenoxy)propoxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0873967
InChI:
InChI=1S/C26H22BrClN2O5/c1-33-23-16-17(14-21-25(31)29-30(26(21)32)19-6-3-2-4-7-19)15-22(27)24(23)35-13-5-12-34-20-10-8-18(28)9-11-20/h2-4,6-11,14-16H,5,12-13H2,1H3,(H,29,31)/b21-14+
SMILES:
COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCCCOC4=CC=C(C=C4)Cl
Molecular Formula:
C26H22BrClN2O5
Molecular Weight:
557.8 g/mol
(4E)-4-{3-bromo-4-[3-(4-chlorophenoxy)propoxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione
CAS No.:
Cat. No.: VC0873967
Molecular Formula: C26H22BrClN2O5
Molecular Weight: 557.8 g/mol
* For research use only. Not for human or veterinary use.
![(4E)-4-{3-bromo-4-[3-(4-chlorophenoxy)propoxy]-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H22BrClN2O5 |
|---|---|
| Molecular Weight | 557.8 g/mol |
| IUPAC Name | (4E)-4-[[3-bromo-4-[3-(4-chlorophenoxy)propoxy]-5-methoxyphenyl]methylidene]-1-phenylpyrazolidine-3,5-dione |
| Standard InChI | InChI=1S/C26H22BrClN2O5/c1-33-23-16-17(14-21-25(31)29-30(26(21)32)19-6-3-2-4-7-19)15-22(27)24(23)35-13-5-12-34-20-10-8-18(28)9-11-20/h2-4,6-11,14-16H,5,12-13H2,1H3,(H,29,31)/b21-14+ |
| Standard InChI Key | XXFYDSCLFGOEFZ-KGENOOAVSA-N |
| Isomeric SMILES | COC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCCCOC4=CC=C(C=C4)Cl |
| SMILES | COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCCCOC4=CC=C(C=C4)Cl |
| Canonical SMILES | COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCCCOC4=CC=C(C=C4)Cl |
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